Cas no 109614-24-6 (3,5-dimethyl-2,6-diphenylpyran-4-one)

3,5-dimethyl-2,6-diphenylpyran-4-one structure
109614-24-6 structure
Product Name:3,5-dimethyl-2,6-diphenylpyran-4-one
CAS No:109614-24-6
MF:C19H16O2
MW:276.329145431519
CID:1187722
PubChem ID:757673
Update Time:2025-04-20

3,5-dimethyl-2,6-diphenylpyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-2,6-diphenylpyran-4-one
    • 4H-Pyran-4-one, 3,5-dimethyl-2,6-diphenyl-
    • ZINC00217364
    • ACMC-20mcg7
    • AC1LFPX2
    • Ambcb5405434
    • CTK0D5682
    • MolPort-003-660-663
    • AKOS004901552
    • MCULE-5949828261
    • 4H-Pyran-4-one, 3,5-dimethyl-2,6-diphenyl-; ZINC00217364; ACMC-20mcg7; AC1LFPX2; Ambcb5405434; CTK0D5682; MolPort-003-660-663; AKOS004901552; MCULE-5949828261;
    • DTXSID60353903
    • 3,5-Dimethyl-2,6-diphenyl-4H-pyran-4-one
    • 109614-24-6
    • Inchi: 1S/C19H16O2/c1-13-17(20)14(2)19(16-11-7-4-8-12-16)21-18(13)15-9-5-3-6-10-15/h3-12H,1-2H3
    • InChI Key: GHICQRZIENHICV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C)C(C(C)=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 276.11508
  • Monoisotopic Mass: 276.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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